molecular formula C12H18N2O3 B8543816 t-butyl N-(2-amino-5-hydroxyphenyl)-N-methylcarbamate

t-butyl N-(2-amino-5-hydroxyphenyl)-N-methylcarbamate

Cat. No. B8543816
M. Wt: 238.28 g/mol
InChI Key: OKYGDBKXRIZEBD-UHFFFAOYSA-N
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Description

T-butyl N-(2-amino-5-hydroxyphenyl)-N-methylcarbamate is a useful research compound. Its molecular formula is C12H18N2O3 and its molecular weight is 238.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality t-butyl N-(2-amino-5-hydroxyphenyl)-N-methylcarbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about t-butyl N-(2-amino-5-hydroxyphenyl)-N-methylcarbamate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

t-butyl N-(2-amino-5-hydroxyphenyl)-N-methylcarbamate

Molecular Formula

C12H18N2O3

Molecular Weight

238.28 g/mol

IUPAC Name

tert-butyl N-(2-amino-5-hydroxyphenyl)-N-methylcarbamate

InChI

InChI=1S/C12H18N2O3/c1-12(2,3)17-11(16)14(4)10-7-8(15)5-6-9(10)13/h5-7,15H,13H2,1-4H3

InChI Key

OKYGDBKXRIZEBD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N(C)C1=C(C=CC(=C1)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of t-butyl N-(5-benzyloxy-2-nitrophenyl)-N-methylcarbamate (15 g), palladium on carbon (3 g, 10%), toluene (150 ml) and methanol (150 ml) was stirred under a hydrogen atmosphere at room temperature for 12.5 hours. The palladium on carbon was filtered and the filtrate was concentrated to afford the title compound (12.3 g, brown oil, Rf=0.15: thin layer chromatography on a silica gel plate using hexane: ethyl acetate=4 : 1 as the eluant).
Name
t-butyl N-(5-benzyloxy-2-nitrophenyl)-N-methylcarbamate
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
reactant
Reaction Step One
Quantity
3 g
Type
catalyst
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One

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